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Compound of Interest

Compound Name: Comspan

Cat. No.: B1166857

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety and key
performance characteristics of Comspan®, a self-curing composite resin luting cement
developed by Dentsply Sirona. The information is compiled from the manufacturer's safety data
sheet and supplemented with data from scientific literature on comparable dental resin
cements.

Material Composition and Safety

Comspan® is a two-paste, self-curing composite resin cement based on a Bis-GMA (bisphenol
A-glycidyl methacrylate) formulation.[1][2][3] The material is designed for the cementation of
cast metal resin-bonded retainers.[3][4]

Hazardous Components

The Safety Data Sheet (SDS) for Comspan® and Comspan® Opaque indicates the presence
of the following hazardous components:
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Component Function
Barium boron alumino silicate glass Filler
Bis-GMA (bisphenol A-glycidyl methacrylate) Resin Matrix
Polymerizable dimethacrylate resins Resin Matrix
Hydrophobic Amorphous Silica Filler
Titanium Dioxide Pigment

Safety and Handling

Standard laboratory personal protective equipment, including safety glasses and gloves, is
recommended when handling Comspan®. The material should be used in a well-ventilated
area. For detailed safety information, refer to the official Material Safety Data Sheet (MSDS).

Physical and Mechanical Properties

While a specific technical data sheet with quantitative values for Comspan® is not publicly
available, the following table summarizes typical properties of Bis-GMA based resin cements,
providing an expected performance range for Comspan®.

Test Standard (where

Property Typical Value Range .
applicable)
Compressive Strength 70 - 172 MPa[5] ISO 4049[6][7][8]
Tensile Strength 34 - 37 MPa[5] ISO 4049[6][7][8]
Water Solubility ~0.01%[5] ISO 4049[2]
) ) ADA Specification No. 8[1][10]
Film Thickness < 25 um[5][9]

[11]

Experimental Protocols

The following are generalized experimental protocols based on established standards for
testing the properties of dental resin cements.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1166857?utm_src=pdf-body
https://www.benchchem.com/product/b1166857?utm_src=pdf-body
https://www.benchchem.com/product/b1166857?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1328622/
https://www.scribd.com/document/856452550/ISO-4049-2019-2023-10-31-07-18-22-AM
https://www.en-standard.eu/bs-en-iso-4049-2019-dentistry-polymer-based-restorative-materials/
https://standards.globalspec.com/std/13318013/iso-4049
https://pubmed.ncbi.nlm.nih.gov/1328622/
https://www.scribd.com/document/856452550/ISO-4049-2019-2023-10-31-07-18-22-AM
https://www.en-standard.eu/bs-en-iso-4049-2019-dentistry-polymer-based-restorative-materials/
https://standards.globalspec.com/std/13318013/iso-4049
https://pubmed.ncbi.nlm.nih.gov/1328622/
https://www.mdpi.com/1996-1944/17/5/984
https://pubmed.ncbi.nlm.nih.gov/1328622/
https://thejcdp.com/doi/JCDP/pdf/10.5005/jp-journals-10024-2104
https://www.semanticscholar.org/paper/American-Dental-Association-Specification-No.-8-for-Paffenbarger-Beall/578e360d8c09c316b465ca9ae42de0929ee83161
https://www.slideshare.net/slideshow/dental-cements-251116031/251116031
https://pubmed.ncbi.nlm.nih.gov/5228842/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Compressive and Tensile Strength Testing (Based on
ISO 4049)

This test determines the mechanical strength of the cured cement.
Methodology:

e Cylindrical specimens of the cured cement are prepared according to the manufacturer's
instructions.

e The specimens are conditioned in a controlled environment (e.g., 37°C water) for a specified
period.

o For compressive strength, the specimen is placed in a universal testing machine and a
compressive load is applied at a constant crosshead speed until fracture.

o For diametral tensile strength, the cylindrical specimen is placed on its side and compressed
along its diameter.

e The force at fracture is recorded and the strength (in MPa) is calculated based on the
specimen's dimensions.

Experimental Workflow for Mechanical Strength Testing

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Specimen Preparation
(Cylindrical Mold)

'

Curing of Cement
(According to Manufacturer)

y

Specimen Conditioning
(e.g., 37°C Water)

'

Universal Testing Machine

Cormnpressive Tensile
Strength Strength
Compressive Loading Diametral Tensile Loading
Data Acquisition

(Force at Fracture)

'

Strength Calculation (MPa)

Click to download full resolution via product page

Caption: Workflow for determining compressive and tensile strength.

Water Solubility Testing (Based on ISO 4049)

This test evaluates the resistance of the cement to dissolution in an aqueous environment.[2]
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Methodology:

o Disc-shaped specimens of the cured cement are prepared.

The initial dry weight of the specimens is recorded.

The specimens are immersed in distilled water or artificial saliva for a specified period (e.qg.,
7 days) at 37°C.[12]

After immersion, the specimens are removed, dried, and weighed again.

The water solubility is calculated as the mass loss per unit of surface area (ug/mms).[12]

Logical Relationship in Water Solubility Testing
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Caption: Key steps in determining water solubility.

Film Thickness Measurement (Based on ADA
Specification No. 8)
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This test determines the thickness of the cement layer between two surfaces, which is critical
for the proper seating of dental restorations.[1][10][11]

Methodology:
» A specified volume of mixed cement is placed between two flat, circular glass plates.
o Adefined load is applied to the top plate to simulate clinical seating pressure.

o After a set time, the thickness of the cement film between the plates is measured using a
micrometer or a similar precision instrument.

e The test is repeated multiple times to ensure accuracy.

Signaling Pathway for Film Thickness Determination
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Caption: Process flow for measuring cement film thickness.

Conclusion

Comspan® is a dental luting cement with a composition and expected performance
characteristic of high-quality Bis-GMA based resin cements. While specific quantitative data
from the manufacturer is limited in the public domain, the available information and comparison
with similar materials indicate high strength and low solubility, making it suitable for its intended
clinical applications. The standardized testing protocols outlined provide a framework for the
evaluation of its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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